Cas no 2137708-31-5 (4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)-)

• Product Name: 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)-
• CAS No: 2137708-31-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5257636
• Update Time: 2025-05-26

4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)-

• Inchi： 1S/C10H17NO2/c1-3-4-10(9(12)13)5-7-11(2)8-6-10/h3H,1,4-8H2,2H3,(H,12,13)
• InChI Key： DIFVJCCKGGRQOJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC=C)(C(O)=O)CC1

Additional information on 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)-

Comprehensive Overview of 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)- (CAS No. 2137708-31-5)

4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)-, with the CAS number 2137708-31-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperidine derivatives family, which is known for its versatile applications in drug discovery and material science. The unique structure of this molecule, featuring a piperidine core modified with a methyl group and an allyl (2-propen-1-yl) substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role as a building block for bioactive molecules, given the prevalence of piperidine motifs in FDA-approved drugs.

In recent years, the demand for piperidine derivatives like 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)- has surged due to their relevance in developing central nervous system (CNS) therapeutics and antimicrobial agents. The compound’s allyl group offers opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with the growing trend in precision medicine and targeted drug delivery systems, where customized molecular frameworks are essential. Additionally, its carboxylic acid moiety provides a handle for conjugation, making it a candidate for prodrug design and bioconjugation strategies.

The synthesis and characterization of CAS 2137708-31-5 have been explored in peer-reviewed journals, highlighting its stability under standard laboratory conditions and compatibility with common reagents. These properties are critical for industrial-scale production, where reproducibility and cost-efficiency are paramount. Furthermore, the compound’s low toxicity profile (as reported in preliminary studies) positions it as a safer alternative to traditional intermediates in green chemistry initiatives. This resonates with the global push toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)- has potential applications in agrochemicals and functional materials. Its structural features could contribute to the development of novel pesticides with improved selectivity or polymeric materials with enhanced thermal properties. Such interdisciplinary relevance makes it a subject of interest in patent literature and academic collaborations, addressing common queries about "piperidine-based innovations" and "allyl-modified compounds in industry."

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity and identity of CAS 2137708-31-5. These methods are frequently discussed in online forums and scientific communities, reflecting user interest in quality control protocols for specialty chemicals. Moreover, the compound’s solubility in polar solvents (e.g., water, ethanol) facilitates its integration into aqueous-phase reactions, a key consideration for flow chemistry enthusiasts and process optimization experts.

In conclusion, 4-Piperidinecarboxylic acid, 1-methyl-4-(2-propen-1-yl)- (2137708-31-5) exemplifies the intersection of structural ingenuity and practical utility. Its adaptability across multiple sectors—combined with the rising demand for tailored chemical solutions—ensures its continued relevance in scientific discourse. For researchers seeking high-purity intermediates or exploring structure-activity relationships, this compound offers a compelling case study in modern chemical innovation.